(4E)-4-{[(2-fluorophenyl)amino]methylidene}-5-methyl-2-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-2,4-dihydro-3H-pyrazol-3-one

Specification

• Molecular Formula: C16H12FN7O
• Molecular Weight: 337.31 g/mol
• IUPAC Name: 4-[(2-fluorophenyl)iminomethyl]-5-methyl-2-([1,2,4]triazolo[4,3-b]pyridazin-6-yl)-1H-pyrazol-3-one
• Standard InChI: InChI=1S/C16H12FN7O/c1-10-11(8-18-13-5-3-2-4-12(13)17)16(25)24(21-10)15-7-6-14-20-19-9-23(14)22-15/h2-9,21H,1H3
• Standard InChI Key: GJFPPOHJLMYKRF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=O)N(N1)C2=NN3C=NN=C3C=C2)C=NC4=CC=CC=C4F

Introduction

The compound (4E)-4-{[(2-fluorophenyl)amino]methylidene}-5-methyl-2-(triazolo[4,3-b]pyridazin-6-yl)-2,4-dihydro-3H-pyrazol-3-one represents a hybrid heterocyclic molecule combining pyrazolone and triazolopyridazine scaffolds. Such compounds are of significant interest in medicinal chemistry due to their diverse biological activities and potential pharmaceutical applications.

This article explores the synthesis, structural characteristics, and potential biological activities of this compound based on the broader context of its structural analogs and related research.

Structural Overview

The compound includes the following key structural elements:

• Pyrazolone Core: Known for its wide range of pharmacological activities such as anti-inflammatory, antimicrobial, and anticancer properties.

• Triazolopyridazine Scaffold: A fused heterocyclic system often associated with antimicrobial, antifungal, and antiviral activities.

• Fluorophenyl Substitution: The presence of a fluorine atom enhances lipophilicity and metabolic stability, which can improve bioavailability and binding affinity to biological targets.

Synthesis

The synthesis of compounds containing triazolopyridazine and pyrazolone motifs generally involves:

• Cyclization Reactions: Using hydrazine derivatives with dicarbonyl precursors to form the pyrazolone core.

• Formation of Triazolopyridazine: Achieved via cyclization of pyridazine derivatives with triazole intermediates under acidic or thermal conditions.

• Substitution at the 4-position: The fluorophenyl group is introduced through condensation reactions involving amines or halogenated precursors.

Biological Activities

The combination of pyrazolone and triazolopyridazine scaffolds in this compound suggests potential activity across several pharmacological areas:

Activity	Mechanism/Target	Supporting Evidence
Antimicrobial	Interaction with bacterial enzymes via hydrogen bonding or π–π stacking interactions.	Triazolopyridazine derivatives exhibit potent antibacterial effects.
Anti-inflammatory	Inhibition of cyclooxygenase (COX) enzymes through the pyrazolone moiety.	Pyrazolone derivatives are widely recognized as COX inhibitors.
Antiviral	Targeting viral polymerase interfaces (e.g., influenza A PA-PB1) through triazole-based interactions.	Triazole-fused systems have shown efficacy against influenza viruses.
Antifungal	Disruption of fungal cell wall synthesis by targeting sulfonamide or pyridazine-related pathways.	Structural analogs have demonstrated antifungal activity against resistant strains.

Research Findings on Related Compounds

Studies on structurally similar compounds highlight:

• Triazolopyridazines: Effective as antimicrobial agents due to their ability to form stable complexes with bacterial enzymes.

• Pyrazolone Derivatives: Exhibit anti-inflammatory and analgesic properties by inhibiting prostaglandin synthesis.

• Fluorinated Heterocycles: Improved pharmacokinetics due to enhanced lipophilicity and metabolic stability.